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Compound of Interest

Compound Name: Diethyl phenylphosphonite

Cat. No.: B154481

An In-depth Technical Guide to Diethyl
Phenylphosphonite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Diethyl phenylphosphonite (CAS No: 1638-86-4). It includes detailed experimental protocols
for its key reactions and summarizes its quantitative data in a structured format. This document
is intended to serve as a technical resource for professionals in research and development.

Compound Identification and Structure

Diethyl phenylphosphonite, with the IUPAC name diethoxy(phenyl)phosphane, is an
organophosphorus compound widely utilized in organic synthesis.[1][2]

Molecular Formula: C10H1502P[1]

Molecular Weight: 198.20 g/mol [1]

CAS Number: 1638-86-4[1]

Synonyms: Diethyl phenylphosphonite, Phosphonous acid, P-phenyl-, diethyl ester,
Diethoxyphenylphosphine, Diethyl benzenephosphonite[1][3][4]
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Chemical Structure:
Caption: Chemical structure of Diethyl phenylphosphonite.

Physical Properties

Diethyl phenylphosphonite is a clear, colorless liquid under standard conditions.[1][5] Its key
physical properties are summarized in the table below.

Property Value Reference
Appearance Clear colorless liquid [1][5]
Boiling Point 110-111 °C at 10-13 Torr [3]

64°C at 0.7 mm Hg [5]

Density 1.032 g/mL at 25 °C [5]

1.0405 g/cm3 at 0 °C [3]

Refractive Index (n20/D) 151 [31[5]

Flash Point >230 °F (>110 °C) [31[5]
Vapor Pressure 475 Paat50 °C [5]

N Soluble in organic solvents like
Solubility [6]
ethanol, ethers, and alkanes.

Chemical Properties and Reactivity

Diethyl phenylphosphonite is a reactive organophosphorus compound that participates in
several important chemical transformations. It is sensitive to air and should be stored under an
inert atmosphere.[5]

Diethyl phenylphosphonite is readily oxidized to the corresponding phosphonate, Diethyl
phenylphosphonate. This is a common reaction for phosphites and phosphonites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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